Cas no 622789-33-7 ((2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate
• CAS No: 622789-33-7
• MF: C₂₆H₂₂O₈
• MW: 462.448088169098
• CID: 5418271
• Update Time: 2025-06-13

(2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3-methoxybenzoate
• (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

• Inchi： 1S/C26H22O8/c1-29-17-7-5-6-16(12-17)26(28)33-18-9-10-19-21(14-18)34-22(23(19)27)13-15-8-11-20(30-2)25(32-4)24(15)31-3/h5-14H,1-4H3
• InChI Key： ZGVUIVUHZKFSKH-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(OC)C(OC)=C3OC)C(=O)C2=CC=1)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate

Research Briefing on (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate (CAS: 622789-33-7) in Chemical Biology and Medicine

The compound (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate (CAS: 622789-33-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of key cellular pathways involved in inflammation and cancer. The presence of the trimethoxyphenyl and methoxybenzoate moieties is believed to contribute to its high affinity for specific protein targets, such as tubulin and kinases, which are critical in cell division and signal transduction. Structural-activity relationship (SAR) studies have further elucidated the importance of the (2Z)-configuration in enhancing its biological efficacy.

In vitro and in vivo experiments have demonstrated promising results, particularly in models of breast cancer and rheumatoid arthritis. The compound exhibits low cytotoxicity to normal cells, suggesting a favorable therapeutic window. Mechanistic studies indicate that it induces apoptosis in cancer cells by disrupting microtubule dynamics and inhibiting pro-survival signaling pathways. These findings position it as a potential candidate for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on derivatization and formulation strategies to address these issues. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its translation into clinical trials.

In conclusion, (2Z)-3-oxo-2-(2,3,4-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3-methoxybenzoate represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanisms of action and optimization of its drug-like properties will be critical for its success in the pipeline of drug discovery.